Cas no 851137-16-1 ((6-Cyanohexan-2-yl)boronic acid)
851137-16-1 structure
Product Name:(6-Cyanohexan-2-yl)boronic acid
CAS No:851137-16-1
MF:C7H14BNO2
MW:155.002562046051
CID:2851890
Update Time:2023-08-10
(6-Cyanohexan-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (6-Cyanohexan-2-yl)boronic acid
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- Inchi： 1S/C7H14BNO2/c1-7(8(10)11)5-3-2-4-6-9/h7,10-11H,2-5H2,1H3
- InChI Key： LVMUVIMBEYKWSZ-UHFFFAOYSA-N
- SMILES： OB(C(C)CCCCC#N)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 141
- Topological Polar Surface Area: 64.2
(6-Cyanohexan-2-yl)boronic acid Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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